Cas no 417721-34-7 (7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid)
7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid
- 7-methoxy-4-oxo-1H-quinoline-6-carboxylic acid
- 6-Quinolinecarboxylic acid, 1,4-dihydro-7-methoxy-4-oxo-
- 4-Hydroxy-7-methoxyquinoline-6-carboxylic acid
- AMY40378
- F15713
- 1,4-Dihydro-7-methoxy-4-oxo-6-quinolinecarboxylic acid
- 1,4-dihydro-7-methoxy-4-oxoquinoline-6-carboxylic acid
- AS-47712
- SY199503
- F94110
- 417721-34-7
- AKOS027461063
- DB-219989
- MFCD26935663
- EN300-202647
- SCHEMBL1132794
- CS-0106028
- 1190837-18-3
- MSZYWVOSDXCACV-UHFFFAOYSA-N
- 4-Hydroxy-7-methoxyquinoline-6-carboxylicacid
- SRA72134
-
- MDL: MFCD26935663
- Inchi: 1S/C11H9NO4/c1-16-10-5-8-6(4-7(10)11(14)15)9(13)2-3-12-8/h2-5H,1H3,(H,12,13)(H,14,15)
- InChI Key: MSZYWVOSDXCACV-UHFFFAOYSA-N
- SMILES: O(C)C1=CC2=C(C(C=CN2)=O)C=C1C(=O)O
Computed Properties
- Exact Mass: 219.05315777g/mol
- Monoisotopic Mass: 219.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 339
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.6
Experimental Properties
- Density: 1.381±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.77 g/l) (25 º C),
7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Keep in dark place,Sealed in dry,2-8°C(BD626438)
7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM124399-1g |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 95+% | 1g |
$281 | 2021-08-05 | |
| Chemenu | CM124399-5g |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 95+% | 5g |
$842 | 2021-08-05 | |
| Chemenu | CM124399-1g |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 95%+ | 1g |
$732 | 2023-01-09 | |
| TRC | M575905-10mg |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic Acid |
417721-34-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M575905-50mg |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic Acid |
417721-34-7 | 50mg |
$ 210.00 | 2022-06-03 | ||
| TRC | M575905-100mg |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic Acid |
417721-34-7 | 100mg |
$ 320.00 | 2022-06-03 | ||
| Alichem | A189008360-5g |
7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 97% | 5g |
$945.00 | 2023-09-01 | |
| Enamine | EN300-202647-0.05g |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 95% | 0.05g |
$243.0 | 2023-09-16 | |
| Enamine | EN300-202647-0.1g |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 95% | 0.1g |
$361.0 | 2023-09-16 | |
| Enamine | EN300-202647-0.25g |
7-methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid |
417721-34-7 | 95% | 0.25g |
$517.0 | 2023-09-16 |
7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid Related Literature
-
Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid
Professional Introduction to 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid (CAS No. 417721-34-7)
7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 417721-34-7, is a significant compound in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule belongs to the quinoline derivatives, a class of compounds renowned for their broad spectrum of biological activities and pharmacological relevance. The structural framework of this compound incorporates a methoxy group at the 7-position, an oxo group at the 4-position, and a carboxylic acid moiety at the 6-position, which collectively contribute to its unique chemical properties and potential biological functions.
The quinoline scaffold has been extensively studied for its antimicrobial, antimalarial, and anticancer properties. Modifications to the quinoline core, such as the introduction of hydroxyl, methoxy, or carboxylic acid groups, can significantly alter its biological activity. In the case of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid, these modifications are strategically positioned to enhance its interactions with biological targets. The presence of the carboxylic acid group at the 6-position not only influences its solubility but also provides a site for further functionalization or binding interactions with enzymes or receptors.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of quinoline derivatives with high precision. Studies have demonstrated that compounds with similar structural motifs to 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid exhibit promising activity against various disease-causing pathogens. For instance, derivatives of quinoline have been shown to inhibit the growth of multidrug-resistant bacteria by interfering with essential bacterial enzymes or metabolic pathways.
The methoxy group at the 7-position of this compound is particularly noteworthy, as it can modulate electronic properties and influence stereochemical interactions. In medicinal chemistry, such functional groups are often employed to enhance bioavailability and target specificity. The oxo group at the 4-position contributes to the rigidity of the quinoline core, which is crucial for maintaining optimal conformational alignment with biological targets. These structural features make 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid a valuable scaffold for developing novel therapeutic agents.
In vitro studies have revealed that this compound exhibits notable inhibitory effects on certain kinases and enzymes implicated in cancer progression. The carboxylic acid functionality serves as a hydrogen bond acceptor, facilitating stable interactions with polar residues in protein targets. Additionally, the methoxy group can engage in hydrophobic interactions or participate in π-stacking events, further enhancing binding affinity. These interactions are critical for designing molecules that can selectively inhibit pathological processes without disrupting normal cellular functions.
The synthesis of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group interconversions. Advances in green chemistry have led to the development of more sustainable synthetic methodologies that minimize waste and reduce environmental impact. Such approaches are increasingly favored in pharmaceutical research to align with global sustainability goals.
Biological evaluation of this compound has shown potential applications in addressing inflammatory diseases and immunomodulatory disorders. Quinoline derivatives are known to modulate immune responses by interacting with cytokine pathways or immune cell receptors. The structural features of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid make it a promising candidate for further investigation in immunotherapy research. Preclinical studies are underway to assess its efficacy and safety profiles in animal models before human clinical trials can be initiated.
The pharmacokinetic properties of 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid are also under active investigation. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to determine its suitability for therapeutic use. Computational models aid in predicting these properties by simulating drug interactions with biological systems. Understanding these parameters is essential for optimizing drug delivery systems and ensuring therapeutic efficacy.
The versatility of quinoline derivatives continues to inspire new research directions in medicinal chemistry. By leveraging computational tools and high-throughput screening techniques, scientists can rapidly identify novel analogs with enhanced biological activity. The structural diversity within this class of compounds allows for fine-tuning of pharmacological properties to meet specific therapeutic needs. 7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid represents one such example where strategic functionalization has yielded a promising lead compound.
Future research will likely focus on exploring synthetic modifications that improve pharmacokinetic profiles while maintaining or enhancing biological activity. Additionally, investigating the mechanism of action at a molecular level will provide insights into how this compound interacts with cellular targets and modulates disease processes. Such knowledge is crucial for developing next-generation therapeutics that are both effective and safe.
In conclusion,7-Methoxy-4-oxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyloxyhydroquinolinic acid (CAS No.
417721-34-7 (7-Methoxy-4-oxo-1,4-dihydroquinoline-6-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)